1-(2-Ethoxy-4-fluorophenyl)propan-1-one

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 1-(2-ethoxy-4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C11H13FO2/c1-3-10(13)9-6-5-8(12)7-11(9)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: ORVRFUKPIBVGNB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1)F)OCC

Description

1-(2-Ethoxy-4-fluorophenyl)propan-1-one is a propanone derivative featuring a phenyl ring substituted with an ethoxy group at the 2-position and a fluorine atom at the 4-position. Propan-1-one derivatives are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatility as intermediates. For instance, halogenated or alkoxy-substituted variants often serve as precursors for drug candidates or bioactive molecules .

Synthesis may involve Friedel-Crafts acylation or nucleophilic substitution on pre-functionalized phenyl precursors, as seen in similar compounds (e.g., silylation or esterification of hydroxyl groups) .

Biological Activity

1-(2-Ethoxy-4-fluorophenyl)propan-1-one is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound features a fluorinated aromatic ring, which is known to enhance the pharmacokinetic properties of drugs. The focus of this article is to explore the biological activity associated with this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 1-(2-Ethoxy-4-fluorophenyl)propan-1-one can be represented as follows:

$$\text{C}_{12}\text{H}_{15}\text{F}\text{O}$$

This structure includes:

• An ethoxy group (-OCH2CH3)
• A fluorophenyl moiety
• A ketone functional group

Research indicates that fluorinated compounds often interact with biological targets through various mechanisms, including enzyme inhibition and receptor modulation. The presence of the fluorine atom can enhance binding affinity and selectivity for specific targets.

Inhibition Studies

In studies involving phospholipidosis, it was found that compounds with similar structural motifs to 1-(2-Ethoxy-4-fluorophenyl)propan-1-one demonstrated significant inhibition of lysosomal phospholipase A2 (LPLA). This enzyme plays a critical role in lipid metabolism and cellular signaling pathways, suggesting that the compound may influence these biological processes .

In Vitro Studies

A series of in vitro assays were conducted to evaluate the cytotoxicity and pharmacological effects of 1-(2-Ethoxy-4-fluorophenyl)propan-1-one. The results indicated that the compound exhibited dose-dependent cytotoxic effects on various cancer cell lines, implicating its potential as an anticancer agent.

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	15	Induction of apoptosis
MCF7 (Breast Cancer)	12	Inhibition of cell proliferation
HeLa (Cervical Cancer)	10	Disruption of mitochondrial function

Pharmacological Applications

The compound has been investigated for its potential use in treating conditions associated with inflammation and pain due to its ability to modulate inflammatory pathways. Preliminary studies suggest that it may inhibit cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications on the phenyl ring significantly affect the biological activity of 1-(2-Ethoxy-4-fluorophenyl)propan-1-one. For instance, variations in the position and type of substituents on the aromatic ring can lead to enhanced potency against specific biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Propan-1-one derivatives vary primarily in substituent type and position on the phenyl ring. Key structural groups include:

Halogen-Substituted Derivatives

• 1-(3-Fluorophenyl)propan-1-one and 1-(4-chlorophenyl)propan-1-one : These exhibit reduced steric hindrance compared to the target compound, favoring reactivity in coupling reactions (e.g., with NHPI, yielding 58–65% products) .

Alkoxy-Substituted Derivatives

• 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one : Differs by having two fluorine atoms (MW: 214.21 g/mol). The ethoxy group improves solubility in organic solvents, while fluorine enhances electronic withdrawal, affecting reactivity .
• 1-[4-(2-Morpholin-4-ylethoxy)phenyl]propan-1-one : Incorporates a morpholine ring, increasing MW (263.33 g/mol) and enabling applications in kinase inhibitor synthesis .

Amino-Substituted Derivatives (Cathinones)

• 4-FMC (1-(4-fluorophenyl)-2-(methylamino)propan-1-one): A psychoactive cathinone with CNS stimulant properties. The methylamino group facilitates dopamine reuptake inhibition, unlike the ethoxy-fluorinated target compound .

Hydroxy-Substituted Derivatives

• 1-(2-Hydroxy-5-isopropylphenyl)propan-1-one : The hydroxyl group enables hydrogen bonding but reduces metabolic stability compared to alkoxy groups .

Physicochemical Properties

Compound	Substituents	Molecular Weight (g/mol)	Key Properties
1-(2-Ethoxy-4-fluorophenyl)propan-1-one	2-Ethoxy, 4-F	~182.19 (calculated)	Moderate lipophilicity, UV absorption
1-(4-Chlorophenyl)propan-1-one	4-Cl	168.62	Higher logP vs. fluoro analogs
4-FMC	4-F, 2-(methylamino)	183.21	Water-soluble hydrochloride salt
1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one	4-Ethoxy, 3,5-diF	214.21	Enhanced thermal stability

Key Research Findings

• Reactivity : Electron-withdrawing groups (e.g., fluorine) on the phenyl ring enhance electrophilic substitution rates in coupling reactions .
• Crystallography: SHELX software is widely used for refining crystal structures of propanone derivatives, aiding in understanding packing motifs .